Cas no 1221274-36-7 (tert-butyl (3S)-3-phenylpiperazine-1-carboxylate)

tert-butyl (3S)-3-phenylpiperazine-1-carboxylate Properties

Names and Identifiers

• (S)-tert-Butyl 3-phenylpiperazine-1-carboxylate
• S-4-Boc-2-phenylpiperazine
• tert-butyl (3S)-3-phenylpiperazine-1-carboxylate
• HRRFJZULVYGVNJ-CYBMUJFWSA-N
• DTXSID40428305
• P16313
• (S)-tert-Butyl3-phenylpiperazine-1-carboxylate
• AKOS022186393
• EN300-6501353
• 1-Piperazinecarboxylic acid, 3-phenyl-, 1,1-dimethylethyl ester, (3S)-
• MFCD08685941
• rel-tert-butyl (3R)-3-phenylpiperazine-1-carboxylate
• SCHEMBL19745334
• (3S)-1-Boc-3-phenylpiperazine
• tert-butyl (S)-3-phenylpiperazine-1-carboxylate
• A26088
• t-Butyl (3S)-3-phenylpiperazine-1-carboxylate
• AS-53310
• EN300-6746233
• (S)-1-Boc-3-Phenylpiperazine
• 1221274-36-7
• CS-0048541
• +Expand

• MDL： MFCD08685941
• InChIKey： HRRFJZULVYGVNJ-CYBMUJFWSA-N
• Inchi： InChI=1S/C15H22N2O2/c1-15(2,3)19-14(18)17-10-9-16-13(11-17)12-7-5-4-6-8-12/h4-8,13,16H,9-11H2,1-3H3/t13-/m1/s1
• SMILES： CC(C)(C)OC(=O)N1CCN[C@H](C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 262.168127949g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 262.168127949g/mol
• Heavy Atom Count: 19
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.071